3,5-Diamino-4-hydroxybenzoic acid dihydrochloride

• CAS No.: 177960-39-3
• Molecular Formula: C7H10Cl2N2O3
• Molecular Weight: 241.07 g/mol
• IUPAC Name: 3,5-diamino-4-hydroxybenzoic acid;dihydrochloride
• InChI: InChI=1S/C7H8N2O3.2ClH/c8-4-1-3(7(11)12)2-5(9)6(4)10;;/h1-2,10H,8-9H2,(H,11,12);2*1H
• InChI Key: PTPSGXXEBQSVSM-UHFFFAOYSA-N
• SMILES: C1=C(C=C(C(=C1N)O)N)C(=O)O.Cl.Cl
• Synonyms: 3,5-diamino-4-hydroxybenzoic acid dihydrochloride; ALT 486; ALT-486

Description

3,5-Diamino-4-hydroxybenzoic acid dihydrochloride, also known as this compound, is a useful research compound. Its molecular formula is C7H10Cl2N2O3 and its molecular weight is 241.07 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Carboxylic Acids - Acids, Carbocyclic - Benzoates - Hydroxybenzoates - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods

Procedure details

3,5-Diamino-4-hydroxybenzoic acid (2 g, 11.9 mmole) was dissolved in 6N hydrochloric acid (50 ml) and refluxed for 2 hours. The mixture was evaporated to dryness and the residue was treated with ethyl acetate (50 ml), filtered and dried to give 3,5-diamino-4-hydroxybenzoic acid dihydrochloride (2.58 g, 90%), m.p. 260°-262° C. (dec.) (lit. ref., Chemical Abstracts, 1908, 2379, m.p. 260° C. (dec)).